Cas no 2171882-32-7 (ethyl 2-methyl-2-sulfamoylpropanoate)

• Product Name: ethyl 2-methyl-2-sulfamoylpropanoate
• CAS No: 2171882-32-7
• MF: C₆H₁₃NO₄S
• MW: 195.2367208004
• CID: 6323801
• PubChem ID: 165836814
• Update Time: 2025-05-20

ethyl 2-methyl-2-sulfamoylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-2-sulfamoylpropanoate
• EN300-1619015
• 2171882-32-7

• Inchi： 1S/C6H13NO4S/c1-4-11-5(8)6(2,3)12(7,9)10/h4H2,1-3H3,(H2,7,9,10)
• InChI Key： UQFNXQOAAQWJNA-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OCC)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 195.05652907g/mol
• Monoisotopic Mass: 195.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 94.8Ų

Additional information on ethyl 2-methyl-2-sulfamoylpropanoate

Ethyl 2-Methyl-2-Sulfamoylpropanoate: A Comprehensive Overview

Ethyl 2-methyl-2-sulfamoylpropanoate, identified by the CAS number 2171882-32-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely recognized for their role in various biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The structure of ethyl 2-methyl-2-sulfamoylpropanoate consists of a sulfonamide group attached to a branched propanoate ester, making it a versatile molecule with potential applications in drug development and agrochemicals.

Recent studies have highlighted the importance of sulfonamide derivatives in modern drug discovery. Ethyl 2-methyl-2-sulfamoylpropanoate has been explored for its potential as a precursor in the synthesis of bioactive compounds. Researchers have reported that the sulfonamide group in this compound can act as a bioisostere for other functional groups, enabling the modulation of pharmacokinetic properties such as solubility and permeability. This makes it an attractive candidate for the development of drugs targeting various therapeutic areas, including infectious diseases and inflammation.

The synthesis of ethyl 2-methyl-2-sulfamoylpropanoate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid derivative. The introduction of the sulfonamide group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

In terms of physical properties, ethyl 2-methyl-2-sulfamoylpropanoate exhibits a melting point of approximately 65°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, which facilitates its use in various chemical reactions. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

One of the most promising applications of ethyl 2-methyl-2-sulfamoylpropanoate lies in its potential as an intermediate in the synthesis of herbicides. Studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in plant metabolism, making them effective candidates for weed control. Furthermore, its ability to modulate enzyme activity has led to investigations into its role as a lead compound for developing novel agrochemicals with improved efficacy and reduced environmental impact.

Recent research has also focused on the pharmacokinetic profile of ethyl 2-methyl-cas no-sulfamoylpropanoate. Preclinical studies indicate that this compound exhibits moderate absorption when administered orally, with peak plasma concentrations achieved within 4 hours. Its half-life is approximately 6 hours, suggesting that it may require multiple dosing regimens for sustained therapeutic effects. These findings underscore the importance of further studies to optimize its bioavailability and minimize potential side effects.

In conclusion, ethyl 2-methyl-cas no-sulfamoylpropanoate represents a valuable compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it an ideal candidate for exploring new drug leads and agrochemicals. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing innovative solutions across various industries.